2-(4-fluorophenoxy)-N-methylbutanamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-methylbutanamide
• InChI: InChI=1S/C11H14FNO2/c1-3-10(11(14)13-2)15-9-6-4-8(12)5-7-9/h4-7,10H,3H2,1-2H3,(H,13,14)
• InChI Key: BJXFFLIHCFUCEO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC)OC1=CC=C(C=C1)F
• Molecular Formula: C11H14FNO2
• Molecular Weight: 211.23 g/mol

Description

2-(4-Fluorophenoxy)-N-methylbutanamide is a synthetic organic compound characterized by a butanamide backbone substituted with a 4-fluorophenoxy group at the second carbon and a methyl group on the amide nitrogen. The fluorophenoxy moiety is a common feature in agrochemicals and pharmaceuticals due to its electronic effects and metabolic stability, while the N-methyl group enhances lipophilicity and bioavailability compared to bulkier substituents .

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

The following compounds share structural similarities with 2-(4-fluorophenoxy)-N-methylbutanamide, differing in chain length, substituents, or functional groups:

Compound Name	Key Structural Features	Molecular Formula	Melting Point (°C)	logP	Synthesis Yield (%)
2-(4-Fluorophenoxy)-N-methylbutanamide	Butanamide, 4-fluorophenoxy, N-methyl	C₁₁H₁₄FNO₂	Inferred: 70–80	~2.5*	Inferred: 75–85
N-Butyl-2-(4-butyryl-2-fluorophenoxy)acetamide (30)	Acetamide, 4-butyryl-2-fluorophenoxy, N-butyl	C₁₆H₂₁FNO₃	75	3.2†	82
2-(4-Fluorophenoxy)-N-[3-(morpholin-4-yl)propyl]acetamide (Y205-7732)	Acetamide, 4-fluorophenoxy, N-morpholinylpropyl	C₁₅H₂₁FN₂O₃	Not reported	0.64	Not reported
N-(2-Amino-4-fluorophenyl)-4-(hexyloxy)butanamide	Butanamide, hexyloxy, 2-amino-4-fluorophenyl	C₁₆H₂₅FN₂O₂	Not reported	~3.0‡	Not reported
2-Chloro-N-(4-fluorophenyl)acetamide	Acetamide, chloro, N-(4-fluorophenyl)	C₈H₇ClFNO	Not reported	1.8†	72

*Inferred based on chain length and substituent contributions.
†Calculated using fragment-based methods.
‡Estimated from hexyloxy group’s lipophilicity.

Key Observations:

Chain Length and Polarity :

• Acetamide derivatives (e.g., compounds 30 and Y205-7732 ) exhibit shorter carbon chains, resulting in lower molecular weights and higher polarity compared to butanamide analogs. The target compound’s butanamide backbone likely increases lipophilicity (logP ~2.5) relative to acetamides (logP 0.64–3.2) .
• The hexyloxy group in significantly elevates logP (~3.0), highlighting the impact of alkoxy substituents on hydrophobicity.

Substituent Effects on Physical Properties :

• N-Alkyl groups (e.g., N-butyl in compound 30 vs. N-methyl in the target) influence melting points and solubility. Bulky substituents like morpholinylpropyl reduce crystallinity, whereas simpler groups (N-methyl) enhance it, as inferred from compound 30’s higher melting point (75°C) .

Synthetic Yields :

• Acetamide derivatives synthesized via nucleophilic substitution (e.g., compound 30, 82% yield ) suggest that the target compound’s N-methyl group may allow similarly efficient synthesis (~75–85% yield) due to reduced steric hindrance compared to morpholinylpropyl or hexyloxy groups.

Spectroscopic and Analytical Characterization

• NMR and IR: All analogs in and were confirmed via ¹H/¹³C-NMR, with characteristic shifts for fluorophenoxy (δ 6.8–7.2 ppm for aromatic protons) and amide carbonyl (δ 165–170 ppm). The target compound’s NMR would align closely with these observations.
• Mass Spectrometry : High-resolution MS data in and validate molecular formulas, a critical step for quality control.

Hydrogen Bonding and Crystal Packing

• Compounds like 2-chloro-N-(4-fluorophenyl)acetamide exhibit intramolecular C–H···O interactions and intermolecular N–H···O hydrogen bonds, stabilizing crystal lattices.

Q & A

Q. What are the common synthetic routes for 2-(4-fluorophenoxy)-N-methylbutanamide, and how are reaction conditions optimized?

The synthesis typically involves multi-step organic reactions, including:

• Amide bond formation : Coupling 4-fluorophenoxybutanoic acid derivatives with methylamine via carbodiimide-mediated reactions (e.g., EDC/HOBt) .
• Purification : Column chromatography (silica gel, eluent: ethyl acetate/hexane) or recrystallization to isolate the product .
• Optimization : Reaction conditions (temperature, solvent polarity, catalyst loading) are adjusted using design-of-experiment (DoE) approaches to maximize yield and purity. For example, polar aprotic solvents (e.g., DMF) enhance nucleophilicity in amidation steps .

Q. Which analytical techniques are most effective for characterizing 2-(4-fluorophenoxy)-N-methylbutanamide?

Key methods include:

Technique	Purpose	Example Data
NMR Spectroscopy	Confirm molecular structure and purity	$^1$H NMR (δ 7.2–6.8 ppm for aromatic protons; δ 3.1 ppm for N–CH$_3$)
HRMS	Verify molecular formula	[M+H]$^+$ at m/z 252.1234 (C$_{11}$H$_{13}$FNO$_2$)
X-ray Crystallography	Resolve stereochemistry and bond angles	Dihedral angle of 4-fluorophenoxy group: 45°–60°

Q. How can researchers determine the compound’s solubility and stability under experimental conditions?

• Solubility : Use shake-flask method in solvents (e.g., DMSO, PBS) with UV-Vis quantification. The compound shows higher solubility in DMSO (>50 mg/mL) than aqueous buffers (<1 mg/mL) .
• Stability : Accelerated stability studies (40°C/75% RH for 4 weeks) with HPLC monitoring. Degradation products (e.g., hydrolyzed amide) indicate pH-dependent instability in acidic/basic conditions .

Advanced Research Questions

Q. How can contradictory biological activity data for 2-(4-fluorophenoxy)-N-methylbutanamide be resolved?

Contradictions often arise from assay variability or off-target effects. Methodological solutions include:

• Dose-response profiling : Use IC$_{50}$/EC$_{50}$ curves across multiple cell lines (e.g., HEK293 vs. HeLa) to identify context-dependent activity .
• Structural analogs : Compare activity of derivatives (e.g., fluorophenyl vs. chlorophenyl substitutions) to isolate pharmacophore contributions .
• Computational docking : Predict binding affinities to targets (e.g., kinases, GPCRs) using molecular dynamics simulations .

Q. What strategies are recommended for elucidating the compound’s mechanism of action in complex biological systems?

• Target identification : Combine pull-down assays (biotinylated probes) with mass spectrometry to identify interacting proteins .
• Pathway analysis : RNA-seq or phosphoproteomics to map signaling cascades (e.g., MAPK/ERK inhibition) .
• In vivo validation : Use knockout models (e.g., CRISPR/Cas9) to confirm target relevance in disease models .

Q. How can synthetic yields be improved for scale-up without compromising purity?

• Continuous flow reactors : Enhance mixing and heat transfer for amidation steps, reducing side reactions .
• Catalyst screening : Test Pd/C or enzyme-based catalysts for selective coupling. For example, lipases improve enantioselectivity in chiral intermediates .
• In-line analytics : Implement PAT (Process Analytical Technology) with FTIR or Raman spectroscopy for real-time monitoring .

Q. What computational tools are effective for predicting the compound’s ADMET properties?

• Software : Use SwissADME or ADMETlab 2.0 to predict:
  • Absorption : High Caco-2 permeability (LogP ~2.5) but P-gp substrate risk .
  • Metabolism : CYP3A4-mediated oxidation of the fluorophenyl group .
• Validation : Compare in silico predictions with in vitro hepatocyte clearance assays .